(Z)-3-(3-chlorophenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(3-chlorophenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C18H10ClFN2S/c19-15-3-1-2-12(9-15)8-14(10-21)18-22-17(11-23-18)13-4-6-16(20)7-5-13/h1-9,11H/b14-8-
• InChI Key: NQPPJVGNQPTYKM-ZSOIEALJSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C18H10ClFN2S
• Molecular Weight: 340.8 g/mol
• CAS No.: 476669-68-8

Description

(Z)-3-(3-chlorophenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile, also known as CTFA, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chlorophenols Degradation and Environmental Remediation

Chlorophenols (CPs), related to the chlorophenyl group in the compound, are widely used industrial chemicals identified as toxic to both humans and the environment. Research on zero valent iron (ZVI) and iron-based bimetallic systems has shown potential in efficiently dechlorinating CPs, focusing on processes, mechanisms for removal, and the role of iron oxides formed on the ZVI surface. These systems can remove dissolved CPs via dechlorination, sorption, and co-precipitation, offering effective alternatives for environmental remediation and pollution control (Gunawardana, Singhal, & Swedlund, 2011).

Organic Synthesis and Optoelectronic Materials

Compounds like "(Z)-3-(3-chlorophenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile" might be explored within the synthesis of novel organic materials. For instance, quinazolines and pyrimidines, similar in complexity to the compound , have shown significant applications in creating optoelectronic materials. These include luminescent small molecules and chelate compounds used in photo- and electroluminescence, indicating a potential area of research for the synthesis and application of such complex molecules in electronic devices and sensors (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Analytical and Environmental Chemistry

Analyzing the impact of similar chlorinated and fluorinated compounds on the environment, particularly how they are detected, their fate, and behavior in aquatic environments, could be a significant application. Research has focused on various treatment methods to enhance the degradation or removal efficiency of such pollutants, providing insights into the development of more effective environmental protection strategies (Krijgsheld & Gen, 1986).